Cas no 193151-11-0 (Benzenepropanoic acid,3-cyano-, methyl ester)

• Product Name: Benzenepropanoic acid,3-cyano-, methyl ester
• CAS No: 193151-11-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 116320
• PubChem ID: 20257048
• Update Time: 2025-04-18

Benzenepropanoic acid,3-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,3-cyano-, methyl ester
• methyl (3-cyanophenyl)propanoate
• methyl 3-(3-cyanophenyl)propanoate
• 3-Cyanobenzenepropanoic acid methyl ester
• SCHEMBL3926844
• DTXSID50604214
• 3-(3-Cyano-phenyl)-propionic acid methyl ester
• 193151-11-0
• YPAZQTSKIDBDAQ-UHFFFAOYSA-N

• Inchi： 1S/C11H11NO2/c1-14-11(13)6-5-9-3-2-4-10(7-9)8-12/h2-4,7H,5-6H2,1H3
• InChI Key： YPAZQTSKIDBDAQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 298 ºC
• Flash Point: 137 ºC
• PSA: 50.09